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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and

catalytic activity of Mandyphos SL-M003-2, a chiral phosphine ligand pivotal in the field of

asymmetric catalysis.

Core Properties and Specifications
Mandyphos SL-M003-2, with the CAS number 849925-10-6, is a member of the Mandyphos

family of ligands, which are instrumental in achieving high enantioselectivity in various chemical

transformations.[1] These ligands are a class of chiral phosphine ligands extensively utilized in

asymmetric catalysis.[1]

Table 1: Chemical and Physical Properties of Mandyphos SL-M003-2
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Property Value Reference

CAS Number 849925-10-6 [2]

Chemical Name

(R,R)Fc-1,1'-Bis[bis[3,5-

bis(trifluoromethyl)phenyl]

phosphino]-2,2'-bis[(S,S)C-

(N,N-dimethylamino)

phenylmethyl]ferrocene

[2]

Synonyms

(RP,R′P)-1,1'-Bis{bis[3,5-

bis(trifluoromethyl)phenyl]phos

phino}-2,2'-bis[(S)-α-

(dimethylamino)benzyl]ferroce

ne

Molecular Formula C60H42F24FeN2P2 [2]

Molecular Weight 1364.75 g/mol [2]

Appearance Powder

Purity ≥97%

Enantiomeric Purity Typically ≥99% ee [2]

Storage Room Temperature

Applications in Asymmetric Catalysis
Mandyphos SL-M003-2 is a versatile ligand known for its capacity to form stable complexes

with transition metals, which facilitates unique coordination geometries. Its distinct electronic

properties enhance reaction kinetics, promoting efficient catalysis in a variety of chemical

transformations.[1] The ligand's strong chelation influences the reactivity of the metal center,

enabling selective pathways in synthetic processes.[1]

The Mandyphos family of ligands is crucial for achieving high enantioselectivity in key chemical

reactions, including:

Hydrogenation: Particularly in the asymmetric hydrogenation of ketones and olefins.
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Hydroformylation

Carbon-Carbon Bond-Forming Reactions

These reactions are fundamental in the synthesis of agrochemicals and fine chemicals, where

precise control of stereochemistry is essential for the biological activity of the target molecules.

[1]

Experimental Protocols
While specific experimental protocols detailing the use of Mandyphos SL-M003-2 are not

readily available in public literature, a general procedure for its application in asymmetric

hydrogenation can be inferred from protocols for similar chiral phosphine ligands and transition

metal catalysts. The following is a generalized experimental workflow for an asymmetric

hydrogenation of a ketone.

General Experimental Workflow for Asymmetric Ketone Hydrogenation
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Catalyst Preparation

Reaction Setup

Work-up and Isolation

Dissolve Metal Precursor (e.g., [Rh(COD)2]BF4)
and Mandyphos SL-M003-2 in solvent

Add ketone substrate to reactor

1.

Transfer catalyst solution to reactor

2.

Pressurize with H2 and stir at controlled temperature

3.

Quench reaction

4.

Extract with organic solvent

5.

Purify by chromatography

6.

Analyze for yield and enantiomeric excess (ee)

7.

Click to download full resolution via product page

Caption: General workflow for asymmetric ketone hydrogenation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12322183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12322183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways & Catalytic Cycles
The core function of Mandyphos SL-M003-2 is to act as a chiral ligand in a metal complex,

which then catalyzes a chemical reaction. The following diagram illustrates a generalized

catalytic cycle for the asymmetric hydrogenation of a ketone, a common application for this

class of ligands.

Generalized Catalytic Cycle for Asymmetric Ketone Hydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12322183#mandyphos-sl-m003-2-cas-number-
849925-10-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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